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Compound of Interest

Compound Name: 2-Methoxy-5-methylnicotinic acid

Cat. No.: B571803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary synthetic routes to 2-
Methoxy-5-methylnicotinic acid, a valuable intermediate in medicinal chemistry. The routes

are analyzed based on their starting materials, reaction steps, and overall efficiency, supported

by experimental data where available.

Introduction
2-Methoxy-5-methylnicotinic acid is a substituted pyridine derivative with significant potential

as a building block in the synthesis of novel pharmaceutical compounds. Its structural features,

including the carboxylic acid, methoxy, and methyl groups, offer multiple points for chemical

modification, making it an attractive scaffold for drug discovery programs. This guide outlines

and compares two distinct synthetic pathways to this target molecule, providing detailed

protocols and data to aid researchers in selecting the most suitable method for their specific

needs.

Synthetic Route 1: From 2-Chloro-5-methylnicotinic
Acid
This route involves the initial synthesis of a chlorinated precursor, 2-chloro-5-methylnicotinic

acid, followed by a nucleophilic substitution reaction to introduce the methoxy group.
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Logical Flow of Synthetic Route 1

Methyl 2-chloro-5-methylnicotinoate 2-Chloro-5-methylnicotinic acidHydrolysis (NaOH, Methanol/Water) 2-Methoxy-5-methylnicotinic acidMethoxylation (Sodium Methoxide)

3,5-Lutidine 5-Methylnicotinic acidOxidation (KMnO4 or H2O2/H2SO4) 2-Hydroxy-5-methylnicotinic acidHydroxylation (not detailed) 2-Methoxy-5-methylnicotinic acidMethylation (not detailed)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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